Cas no 51575-77-0 (2,2'-(1,4-Phenylene)bis(1,3-oxazole))

• Product Name: 2,2'-(1,4-Phenylene)bis(1,3-oxazole)
• CAS No: 51575-77-0
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 2829847
• PubChem ID: 14534884
• Update Time: 2025-04-21

2,2'-(1,4-Phenylene)bis(1,3-oxazole) Chemical and Physical Properties

Names and Identifiers

• DTXSID90561397
• 51575-77-0
• 2,2'-(1,4-Phenylene)bis(1,3-oxazole)
• SCHEMBL722557
• 1,4-bis(2-oxazolyl)benzene
• DTXCID20512175

• Inchi： 1S/C12H8N2O2/c1-2-10(12-14-6-8-16-12)4-3-9(1)11-13-5-7-15-11/h1-8H
• InChI Key： DXSXNHBIXQAWEK-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C1C=CC(C2=NC=CO2)=CC=1

Computed Properties

• Exact Mass: 212.058577502Da
• Monoisotopic Mass: 212.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.1Ų